Cas no 3365-71-7 (Benzoic acid, 2,4-diamino-, methyl ester)

Benzoic acid, 2,4-diamino-, methyl ester is a chemical compound primarily used as an intermediate in organic synthesis and specialty chemical applications. Its structure, featuring both amino and ester functional groups, makes it valuable for further derivatization in pharmaceutical and agrochemical research. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in reactions requiring controlled reactivity. Its stability under standard conditions ensures consistent performance in synthetic processes. The presence of diamino substitution enhances its utility in the preparation of heterocyclic compounds and coordination chemistry. Proper handling and storage are recommended to maintain its integrity for laboratory and industrial applications.
Benzoic acid, 2,4-diamino-, methyl ester structure
3365-71-7 structure
Product Name:Benzoic acid, 2,4-diamino-, methyl ester
CAS No:3365-71-7
MF:C8H10N2O2
MW:166.177201747894
CID:292706
PubChem ID:12399493
Update Time:2025-10-06

Benzoic acid, 2,4-diamino-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-diamino-, methyl ester
    • methyl 2,4-diaminobenzoate
    • FT-0713374
    • AKOS010564563
    • FWJFNQHPFXHOAC-UHFFFAOYSA-N
    • SCHEMBL2926607
    • DTXSID20496401
    • 3365-71-7
    • Inchi: 1S/C8H10N2O2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,9-10H2,1H3
    • InChI Key: FWJFNQHPFXHOAC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1N)N)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • PSA: 78.34

Benzoic acid, 2,4-diamino-, methyl ester Pricemore >>

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Benzoic acid, 2,4-diamino-, methyl ester Related Literature

  • 1. Cytotoxic compounds. Part 21. Chloro-, methoxy-, and methoxy-carbonyl-derivatives of (bis-2-chloroethylamino)-phenols and -anilines
    Anthony J. Abela Medici,Leonard N. Owen,Constantine Sflomos J. Chem. Soc. Perkin Trans. 1 1977 2258
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